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Compound of Interest

Compound Name: 2-Acetoxycyclohexanone

Cat. No.: B15341637

Disclaimer: The following information is provided for guidance purposes only. Always consult
the official Safety Data Sheet (SDS) provided by your supplier for specific handling and safety
protocols for any chemical. The information for 2-Acetoxycyclohexanone is limited, and this
guide also includes information for the similarly named but distinct compound, 2-
Acetylcyclohexanone, which may be a source of confusion.

Section 1: 2-Acetoxycyclohexanone (CAS: 17472-04-
7)

Note: Comprehensive safety and handling data for 2-Acetoxycyclohexanone is not readily
available in public resources. The information below is based on limited available data and
general principles of laboratory safety. It is imperative to obtain and review the Safety Data
Sheet (SDS) from your supplier before handling this compound.

Frequently Asked Questions (FAQSs)

Q1: What are the known physical and chemical properties of 2-Acetoxycyclohexanone?

Al: The table below summarizes the available data for 2-Acetoxycyclohexanone.
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Property Value Source
Molecular Formula C8H1203 PubChem[1]
Molecular Weight 156.18 g/mol PubChem[1]
Boiling Point 230.8°C at 760 mmHg Guidechem[2]
Flash Point 94.8°C Guidechem[2]
Density 1.08 g/cm3 Guidechem[2]

CHEMOENZYMATIC
SYNTHESIS OF

Appearance Colorless oil BIOLOGICALLY ACTIVE -
Middle East Technical
University[3]

Q2: What are the general safety precautions for handling 2-Acetoxycyclohexanone?

A2: While a detailed SDS is not available from the search results, general laboratory safety
practices should be followed. This includes wearing appropriate personal protective equipment
(PPE) such as safety glasses, lab coats, and gloves.[4] Handle the compound in a well-
ventilated area or a chemical fume hood.[4] Avoid contact with skin and eyes.

Q3: What should | do in case of accidental exposure to 2-Acetoxycyclohexanone?

A3: In the absence of a specific SDS, general first aid procedures for chemical exposure
should be followed.

o Skin Contact: Immediately wash the affected area with soap and plenty of water.

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids
open.

 Inhalation: Move the person to fresh air.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. In all cases of exposure, seek
medical attention and provide the medical professional with the compound's name and CAS
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number (17472-04-7).
Q4: How should 2-Acetoxycyclohexanone be stored?

A4: Based on its chemical structure, it should be stored in a tightly closed container in a cool,
dry, and well-ventilated area, away from incompatible materials.

Experimental Workflow

Due to the lack of specific handling information, a detailed experimental workflow cannot be
provided. A general workflow for handling laboratory chemicals is provided in Section 3.

Section 2: 2-Acetylcyclohexanone (CAS: 874-23-7)

Important Note: The following information is for 2-Acetylcyclohexanone and NOT 2-
Acetoxycyclohexanone. These are different chemicals with different properties and safety
requirements.

Frequently Asked Questions (FAQSs)

Q1: What are the key safety hazards associated with 2-Acetylcyclohexanone?
Al: 2-Acetylcyclohexanone is a combustible liquid.[3] It may cause skin and eye irritation.[4]

Q2: What personal protective equipment (PPE) should be worn when handling 2-
Acetylcyclohexanone?

A2: Wear protective gloves, protective clothing, eye protection, and face protection.[1][3] For
respiratory protection, a dust mask type N95 (US) may be used.[5]

Q3: What are the first-aid measures for exposure to 2-Acetylcyclohexanone?
A3:

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

 In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]
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 In case of eye contact: Flush eyes with water as a precaution.[1]

 If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1]

Q4: How should I handle spills of 2-Acetylcyclohexanone?

A4: For spills, contain the spillage and then collect with an electrically protected vacuum
cleaner or by wet-brushing.[1] Place the collected material in a suitable, closed container for
disposal according to local regulations.[1][3]

Q5: What are the proper storage conditions for 2-Acetylcyclohexanone?

Ab5: Store in a cool place.[1] Keep the container tightly closed in a dry and well-ventilated place.

[11[3]
Q6: What are the firefighting measures for 2-Acetylcyclohexanone?

A6: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as suitable
extinguishing media.[1] Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Data Presentation

Table of Physical and Chemical Properties for 2-Acetylcyclohexanone
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Property Value Source
Molecular Formula C8H1202 CymitQuimica[6]
Molecular Weight 140.18 g/mol Sigma-Aldrich[5]
Clear colorless to light yellow ]
Appearance o ChemicalBook][7]
liquid
Boiling Point 111-112 °C at 18 mmHg Sigma-Aldrich[5]
Density 1.078 g/mL at 25 °C Sigma-Aldrich[5]
) Fisher Scientific,[3] Sigma-
Flash Point 79 °C (174.2 °F) - closed cup

Aldrich[5]

Refractive Index

n20/D 1.509

Sigma-Aldrich[5]

Section 3: General Laboratory Chemical Handling

Workflow

The following diagram illustrates a general workflow for handling laboratory chemicals. This

workflow is not specific to 2-Acetoxycyclohexanone and must be adapted based on the

detailed procedures and safety precautions provided in the substance-specific Safety Data

Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Handling and Safety for
Cyclohexanone Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15341637#handling-and-safety-precautions-for-2-
acetoxycyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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